Cas no 617716-83-3 (4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido4,5-bazepine)

4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido4,5-bazepine structure
617716-83-3 structure
Product Name:4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido4,5-bazepine
CAS No:617716-83-3
MF:C11H14ClN3
MW:223.701961040497
CID:3233921
PubChem ID:10214513
Update Time:2025-04-21

4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido4,5-bazepine Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRIMIDO[4,5-B]AZEPINE, 4-CHLORO-2-CYCLOPROPYL-5,6,7,8-TETRAHYDRO-
    • 4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido4,5-bazepine
    • 4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido[4,5-b]azepine
    • 617716-83-3
    • EN300-1600055
    • SCHEMBL4422817
    • Inchi: 1S/C11H14ClN3/c12-9-8-3-1-2-6-13-11(8)15-10(14-9)7-4-5-7/h7H,1-6H2,(H,13,14,15)
    • InChI Key: QUIIKCJDJJQRFM-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(NCCCC2)N=C(C2CC2)N=1

Computed Properties

  • Exact Mass: 223.0876252Da
  • Monoisotopic Mass: 223.0876252Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.8Ų

4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido4,5-bazepine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1600055-0.05g
4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido[4,5-b]azepine
617716-83-3
0.05g
$3068.0 2023-06-04
Enamine
EN300-1600055-0.1g
4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido[4,5-b]azepine
617716-83-3
0.1g
$3215.0 2023-06-04
Enamine
EN300-1600055-0.25g
4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido[4,5-b]azepine
617716-83-3
0.25g
$3361.0 2023-06-04
Enamine
EN300-1600055-0.5g
4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido[4,5-b]azepine
617716-83-3
0.5g
$3507.0 2023-06-04
Enamine
EN300-1600055-1.0g
4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido[4,5-b]azepine
617716-83-3
1g
$3653.0 2023-06-04
Enamine
EN300-1600055-50mg
4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido[4,5-b]azepine
617716-83-3
50mg
$3068.0 2023-09-23
Enamine
EN300-1600055-100mg
4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido[4,5-b]azepine
617716-83-3
100mg
$3215.0 2023-09-23
Enamine
EN300-1600055-250mg
4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido[4,5-b]azepine
617716-83-3
250mg
$3361.0 2023-09-23
Enamine
EN300-1600055-500mg
4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido[4,5-b]azepine
617716-83-3
500mg
$3507.0 2023-09-23
Enamine
EN300-1600055-1000mg
4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido[4,5-b]azepine
617716-83-3
1000mg
$3653.0 2023-09-23
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.